Cas no 534598-28-2 (3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 534598-28-2
• MF: C₁₁H₁₀F₂N₄O₂
• MW: 268.219508647919
• CID: 6209580
• PubChem ID: 135833816
• Update Time: 2024-01-06

3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• 3-((4-(difluoromethoxy)phenyl)amino)-6-methyl-1,2,4-triazin-5(4H)-one
• F0571-0182
• 534598-28-2
• 3-[4-(difluoromethoxy)anilino]-6-methyl-4H-1,2,4-triazin-5-one
• AKOS002267838
• SR-01000007242-1
• AKOS016377798
• SR-01000007242

• Inchi： 1S/C11H10F2N4O2/c1-6-9(18)15-11(17-16-6)14-7-2-4-8(5-3-7)19-10(12)13/h2-5,10H,1H3,(H2,14,15,17,18)
• InChI Key： PIXBDSDSRCPWPB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC1=NN=C(C)C(N1)=O)F

Computed Properties

• Exact Mass: 268.07718190g/mol
• Monoisotopic Mass: 268.07718190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers